molecular formula C8H9NO4 B3395408 1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester CAS No. 500372-11-2

1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester

Cat. No.: B3395408
CAS No.: 500372-11-2
M. Wt: 183.16
InChI Key: SMGWTFKTEJPFCA-UHFFFAOYSA-N
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Description

1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester is an organic compound with the IUPAC name ethyl 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate . It has a molecular weight of 183.16 . This compound is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO4/c1-2-13-8(12)5-3-4-9-7(11)6(5)10/h3-4,10H,2H2,1H3,(H,9,11) . This code provides a detailed description of the molecule’s structure, including the positions of the hydroxy, oxo, and carboxylate groups.


Physical and Chemical Properties Analysis

This compound has a storage temperature at room temperature .

Safety and Hazards

For safety information and potential hazards associated with this compound, it’s recommended to refer to its Material Safety Data Sheet (MSDS) .

Properties

IUPAC Name

ethyl 3-hydroxy-2-oxo-1H-pyridine-4-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO4/c1-2-13-8(12)5-3-4-9-7(11)6(5)10/h3-4,10H,2H2,1H3,(H,9,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMGWTFKTEJPFCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(C(=O)NC=C1)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20715982
Record name Ethyl 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20715982
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

500372-11-2
Record name Ethyl 3-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20715982
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of Intermediate 1A (20 g) in xylene (400 mL) was added 10% Pd/C (4 g). The mixture was heated at 130° C. for 24 h. The reaction was filtered through a pad of Celite®. Methanol was used for filtration and washing. The filtrate was concentrated and the residue was purified by ISCO flash chromatography (silica gel, 0-100% EtOAc/hexane) to give Intermediate 1B (15 g, 80% yield).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
Quantity
4 g
Type
catalyst
Reaction Step One
Yield
80%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester
Reactant of Route 2
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester
Reactant of Route 3
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester
Reactant of Route 4
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester
Reactant of Route 5
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester
Reactant of Route 6
1,2-Dihydro-3-hydroxy-2-oxo-4-pyridinecarboxylic acid ethyl ester

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